molecular formula C8H11BrN2 B8536067 5-Bromo-4-propylpyridine-2-amine

5-Bromo-4-propylpyridine-2-amine

Cat. No. B8536067
M. Wt: 215.09 g/mol
InChI Key: HUUFGUVSXJBSDN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Bromo-4-propylpyridine-2-amine is a useful research compound. Its molecular formula is C8H11BrN2 and its molecular weight is 215.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Bromo-4-propylpyridine-2-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Bromo-4-propylpyridine-2-amine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

5-Bromo-4-propylpyridine-2-amine

Molecular Formula

C8H11BrN2

Molecular Weight

215.09 g/mol

IUPAC Name

5-bromo-4-propylpyridin-2-amine

InChI

InChI=1S/C8H11BrN2/c1-2-3-6-4-8(10)11-5-7(6)9/h4-5H,2-3H2,1H3,(H2,10,11)

InChI Key

HUUFGUVSXJBSDN-UHFFFAOYSA-N

Canonical SMILES

CCCC1=CC(=NC=C1Br)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-propylpyridin-2-amine (5.70 g, 41.8 mmol) in ethanol (210 mL), a solution of bromine in ethanol (bromine 2.38 mL/ethanol 50 mL) was added under ice-cold conditions, and the mixture was stirred under ice-cold conditions for 0.5 hours. Under ice-cold conditions, the reaction solution was added an aqueous solution of sodium hydrogen carbonate, concentrated in vacuo, and extracted with ethyl acetate. The organic layer was washed with brine, dried over anhydrous sodium sulfate, and concentrated in vacuo. The obtained residue was purified by silica-gel column chromatography (hexane/ethyl acetate), and the title compound (4.34 g (yield 48%)) was obtained as a brown oil.
Quantity
5.7 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
210 mL
Type
solvent
Reaction Step One
Quantity
2.38 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
48%

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